Cas no 2172593-50-7 ((5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine)
(5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine
- EN300-1591920
- 2172593-50-7
- (5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine
-
- Inchi: 1S/C13H21N3O/c1-16(2)6-5-15-11-3-4-13-10(7-11)8-12(9-14)17-13/h3-4,7,12,15H,5-6,8-9,14H2,1-2H3
- InChI Key: TUEVKDKFXTZFEP-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2CC1CN)NCCN(C)C
Computed Properties
- Exact Mass: 235.168462302g/mol
- Monoisotopic Mass: 235.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.5Ų
(5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591920-0.05g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-0.1g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-0.25g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-0.5g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-1.0g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-2.5g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-5.0g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-10.0g |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1591920-50mg |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 50mg |
$1104.0 | 2023-09-23 | ||
| Enamine | EN300-1591920-100mg |
(5-{[2-(dimethylamino)ethyl]amino}-2,3-dihydro-1-benzofuran-2-yl)methanamine |
2172593-50-7 | 100mg |
$1157.0 | 2023-09-23 |
(5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine
Introduction to (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine (CAS No. 2172593-50-7)
(5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine (CAS No. 2172593-50-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and potential applications in drug discovery.
The chemical structure of (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine is noteworthy for its intricate arrangement of functional groups. The core structure is a 2,3-dihydrobenzofuran ring, which is a common scaffold in many bioactive compounds due to its ability to modulate various biological targets. The presence of a dimethylaminoethylamino group at the 5-position of the benzofuran ring adds significant complexity and functionality to the molecule. This group is known for its basic nature and can participate in hydrogen bonding and other non-covalent interactions, which are crucial for receptor binding and biological activity.
The synthesis of (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine has been reported in several studies. One common approach involves the reaction of 2,3-dihydrobenzofuran with an appropriate amine derivative under controlled conditions. The synthesis typically proceeds through a series of steps, including nucleophilic substitution, reduction, and functional group manipulation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.
In terms of biological properties, (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine has shown promising activity in various assays. Studies have demonstrated its potential as an antidepressant and anxiolytic agent due to its ability to modulate serotonin and dopamine receptors. Additionally, preliminary research suggests that it may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.
Recent clinical trials have begun to explore the safety and efficacy of (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine in human subjects. Early results indicate that it is well-tolerated with a favorable safety profile. However, more extensive studies are needed to fully understand its pharmacokinetics and long-term effects. Ongoing research is also focusing on optimizing the compound's formulation to improve its bioavailability and reduce side effects.
The pharmaceutical industry has shown keen interest in (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine due to its potential as a lead compound for drug development. Several pharmaceutical companies are currently investigating this molecule as part of their drug discovery pipelines. Collaborations between academic institutions and industry partners are accelerating the pace of research and bringing this compound closer to clinical use.
In conclusion, (5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine (CAS No. 2172593-50-7) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play a significant role in the development of new therapeutic agents for various diseases.
2172593-50-7 ((5-{2-(dimethylamino)ethylamino}-2,3-dihydro-1-benzofuran-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)